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Compound of Interest

Compound Name: Sulphur Red 6

cat. No.: B1171680

An In-depth Technical Guide to Sulphur Red 6

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulphur Red 6, identified by the Colour Index name C.I. Sulphur Red 6 and CAS number
1327-85-1, is a sulphur dye used extensively in the textile and leather industries.[1][2] Unlike
many organic compounds used in drug development, Sulphur Red 6 does not possess a
single, well-defined chemical structure. Instead, it is a complex and variable mixture of
polymeric sulphur-containing aromatic molecules.[3] Its manufacturing process involves the
sulphurization of an aromatic precursor, resulting in a product with a range of molecular weights
and structures. This guide provides a comprehensive overview of the available technical
information regarding Sulphur Red 6, focusing on its chemical nature, properties, and
synthesis.

Chemical Identity and Structure

The precise chemical structure of Sulphur Red 6 is not definitively characterized due to its
polymeric and heterogeneous nature. The CAS number 1327-85-1 refers to the reaction
product of 8-Amino-7-methylphenazin-2-ol with sodium polysulphide.[4] This production method
leads to the formation of complex macromolecules containing phenazine moieties bridged by
sulphur and polysulphide linkages.

While a single molecular formula cannot be assigned, various sources provide speculative
formulas that likely represent a repeating monomer unit or a precursor molecule. These include
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C13H11N30 and C20H12N205S2.[2][5] However, these should be interpreted with caution as they
do not represent the full complexity of the final dye product. The identity of Sulphur Red 6 is
therefore best understood through its manufacturing process and its Colour Index Number,
53720.[6]

Physicochemical Properties

The physical and chemical properties of Sulphur Red 6 are a reflection of its complex
structure. As it is not a pure compound, many of its properties are described qualitatively or as
ranges.
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Property

Value

Reference

Physical State

Solid, powder

[7]

Red-brown to purple-brown

Appearance [1][6]
powder
Odor Odorless [7]
CAS Number 1327-85-1 [6]
C.I. Number 53720 [6]
Melting Point >360°C [8]
Boiling Point Not applicable [7]
Partially soluble in water. Good
solubility in sodium sulfide
- solution (forms a reddish-
Solubility ) ) [1][6]
brown solution). Insoluble in
many common organic
solvents.
pH 7.5 (in solution) [7]

UV Absorption Maxima (in

Methanol)

220 nm, 260-280 nm

[8]

Acid Resistance

Moderate (ISO rating: 4)

[6]

Alkali Resistance

Poor (ISO rating: 2)

[6]

Light Fastness

Moderate (ISO rating: 3-4)

[6]

Note: Fastness properties can vary depending on the dyeing process and substrate.

Due to the complex and insoluble nature of Sulphur Red 6, detailed spectroscopic data such

as high-resolution NMR and IR spectra are not readily available in the literature. The broad
signals and insolubility typical of polymeric materials like sulphur dyes make such analyses
challenging.[9][10]
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Experimental Protocols

The production of Sulphur Red 6 is a two-stage process involving the synthesis of an
intermediate followed by a sulphurization reaction.

Stage 1: Synthesis of 8-Amino-7-methylphenazin-2-ol
(Intermediate)

This stage involves the oxidative condensation of p-aminophenol and 2,4-diaminotoluene.

Materials:

p-Aminophenol

e 2,4-Diaminotoluene

e Sodium hydroxide

e Hydrochloric acid

e Soda ash

» Potassium permanganate
o Water

o Compressed air
Procedure:

o A mixture of 1 part 2,4-diaminotoluene, 0.98 parts p-aminophenol, 1.1764 parts sodium
hydroxide, 0.1969 parts hydrochloric acid, 0.2672 parts soda ash, and 0.09 parts potassium
permanganate is prepared in approximately 4000 parts of water.

e The reaction mixture is maintained at a temperature of 17.5-18.5°C.

 Air is blown through the mixture for 4.5 hours to facilitate oxidative condensation.
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» The resulting precipitate, the intermediate 8-amino-7-methyl-2-phenazinol, is collected by
filtration to obtain a filter cake.

o The filter cake is then washed by resuspending it in approximately 3000 parts of water,
heating to 80-81°C, and blowing air through the suspension for 13 hours.

» The purified intermediate is again collected by filtration.[4]

Stage 2: Sulphurization of the Intermediate

This stage involves reacting the intermediate with sodium polysulphide to produce the final
Sulphur Red 6 dye.

Materials:

Purified 8-Amino-7-methylphenazin-2-ol filter cake (from Stage 1)

Sodium sulfide (100%)

Sulphur (100%)

Water

Compressed air

Procedure:

3 parts of the purified intermediate filter cake are mixed with 420 kg of sodium sulfide and
705 kg of sulphur.

e The mixture is heated to 116-117°C and maintained at this temperature for 22 hours.

o After the reaction, the mixture is diluted with water.

e The temperature is controlled at 85-90°C, and air is blown through the diluted mixture for 18
hours to oxidize and precipitate the dye.

o The final Sulphur Red 6 dye is collected by filtration and dried.[4]
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Applications and Mechanism of Action

The primary application of Sulphur Red 6 is in the dyeing of cellulosic fibers such as cotton,
hemp, and viscose, as well as for dyeing leather.[1][6] It is valued for its good wash and light
fastness properties and its relatively low cost.

The mechanism of dyeing with sulphur dyes involves a reduction and oxidation process. The
insoluble Sulphur Red 6 is first reduced in an alkaline solution of sodium sulfide. This breaks
the disulfide bonds in the polymer, forming a water-soluble leuco form of the dye which has an
affinity for cellulosic fibers. The textile material is immersed in this dye bath, allowing the leuco
dye to penetrate the fibers. Subsequently, the material is exposed to an oxidizing agent,
typically air, which re-forms the insoluble parent dye molecule, trapping it within the fiber matrix.
[11]

There is no evidence in the scientific literature to suggest that Sulphur Red 6 has any
applications in drug development or that it interacts with biological signaling pathways. Its use
is confined to industrial dyeing processes.

Visualizations
Synthesis Workflow of Sulphur Red 6
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Caption: Synthesis workflow for Sulphur Red 6.

Logical Relationships of Sulphur Red 6
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Caption: Logical relationships of Sulphur Red 6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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